molecular formula C11H11N3O6 B8700603 3-(((2-(Methylamino)-2-oxoethyl)amino)carbonyl)-5-nitrobenzoic acid CAS No. 49755-98-8

3-(((2-(Methylamino)-2-oxoethyl)amino)carbonyl)-5-nitrobenzoic acid

Cat. No.: B8700603
CAS No.: 49755-98-8
M. Wt: 281.22 g/mol
InChI Key: UIOBXDKWRKEHET-UHFFFAOYSA-N
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Description

3-(((2-(Methylamino)-2-oxoethyl)amino)carbonyl)-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C11H11N3O6 and its molecular weight is 281.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

49755-98-8

Molecular Formula

C11H11N3O6

Molecular Weight

281.22 g/mol

IUPAC Name

3-[[2-(methylamino)-2-oxoethyl]carbamoyl]-5-nitrobenzoic acid

InChI

InChI=1S/C11H11N3O6/c1-12-9(15)5-13-10(16)6-2-7(11(17)18)4-8(3-6)14(19)20/h2-4H,5H2,1H3,(H,12,15)(H,13,16)(H,17,18)

InChI Key

UIOBXDKWRKEHET-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)CNC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

443.0 g. (1.5 moles) of N-(3-methoxycarbonyl-5-nitrobenzoyl)-glycine methylamide in 5.5 l. of dioxane is agitated for 2 hours at room temperature with the addition of 3.3 l. of 0.5 N sodium hydroxide solution. Thereafter, 400 ml. of water is added to the reaction mixture, the dioxane is distilled off under vacuum, and the acid is precipitated with concentrated hydrochloric acid, vacuum-filtered, washed free of salt with water, and dried under vacuum at 70° C.
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N-(3-methoxycarbonyl-5-nitrobenzoyl)-glycine methylamide
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